![molecular formula C7H10N2O2 B3045393 Uracil, 5-ethyl-6-methyl- CAS No. 10606-53-8](/img/structure/B3045393.png)
Uracil, 5-ethyl-6-methyl-
Overview
Description
Uracil is one of the four nucleobases in the nucleic acid RNA. The others are adenine (A), cytosine ©, and guanine (G). In RNA, uracil binds to adenine via two hydrogen bonds. In DNA, the uracil nucleobase is replaced by thymine (T). Uracil is a demethylated form of thymine .
Synthesis Analysis
The synthesis of uracil derivatives containing arylsulfanyl, arylselanyl, and benzyl groups and also phenoxy- and phenylamino groups and a benzoyl fragment as substituents at position 6 of the heterocycle are discussed . The synthesis of 6-arylmethyl derivatives of uracil and their analogs and also the synthesis of annelated derivatives of 6-benzyluracil are described in sections 1 and 2 .Molecular Structure Analysis
The molecular structure of uracil and its derivatives (5-halogenouracil (5XU), X = F, Cl, Br and I) in vacuum and in water using the polarizable continuum model (PCM) and the solvent model density (SMD) approach .Chemical Reactions Analysis
Uracil derivatives containing aryl substituents attached by a short bridge at position 6 of the pyrimidine ring are important structural units used for the production of one of the most studied groups of non-nucleoside inhibitors of HIV reverse transcriptase .Physical And Chemical Properties Analysis
The empirical formula of uracil is C4H4N2O2 with a molecular weight of 112.09 g/mol .Mechanism of Action
Safety and Hazards
Future Directions
The chemistry of HEPT has developed primarily through modification of the bridge linking the aryl fragment to the heterocycle of the uracil. The variety of methodologies for functionalization of the pyrimidine ring and also of de novo syntheses emerging as a result of this makes HEPT-like structures interesting subjects from the standpoint of the chemistry of heterocyclic derivatives .
properties
IUPAC Name |
5-ethyl-6-methyl-1H-pyrimidine-2,4-dione | |
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InChI |
InChI=1S/C7H10N2O2/c1-3-5-4(2)8-7(11)9-6(5)10/h3H2,1-2H3,(H2,8,9,10,11) | |
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InChI Key |
BTSKTUHNJCDYNN-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC1=C(NC(=O)NC1=O)C | |
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Molecular Formula |
C7H10N2O2 | |
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DSSTOX Substance ID |
DTXSID70147491 | |
Record name | Uracil, 5-ethyl-6-methyl- | |
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Molecular Weight |
154.17 g/mol | |
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CAS RN |
10606-53-8 | |
Record name | Uracil, 5-ethyl-6-methyl- | |
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Record name | Uracil, 5-ethyl-6-methyl- | |
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